Cas no 16837-52-8 (Oxymatrine)

Oxymatrine is a naturally occurring quinazoline alkaloid extracted from Sophora flavescens, exhibiting potent anti-inflammatory and immunomodulatory properties. Its key advantages include enhanced bioavailability, improved efficacy in reducing inflammatory responses, and potential applications in the treatment of various diseases, including infectious and autoimmune conditions.

Oxymatrine structure

Product Name:Oxymatrine

CAS No:16837-52-8

MF:C₁₅H₂₄N₂O₂

MW:264.3633

MDL:MFCD00210339

CID:50548

PubChem ID:24864132

Update Time:2025-08-28

Oxymatrine Chemical and Physical Properties

Names and Identifiers

- oxymatrine
- Matridin-15-one, 1-oxide, (1-beta)-
- Matrine 1beta-oxide
- Matrine N-oxide
- Matrine oxide
- 1H,5H,10H-Dipyrido(2,1-f:3',2',1'-ij)(1,6)naphthyridin-10-one, dodecahydro-, 4-oxide, (4R,7aS,13aR,13bR,13cS)-
- Matrine, 1-oxide
- Ammothamnine
- (7aS,13aR,13bR,13cS)dodecahydro-1H,5H,10H-dipyrido[2,1-f:3',2',1'-ij][1,6]naphthyridin-10-one 4-oxide
- (2alpha,5beta,7beta,10beta,13alpha)-4,10-bis(acetyloxy)-13-{[(2R,3S)-3-(benzoylamino)-2-hydroxy-3-phenylpropanoyl]oxy}-1,7-dihydroxy-9-oxo-5,20-epoxytax-11-en-2-yl benzoate
- OXYMATRINE(P) PrintBack
- (4R,7aS,13aR,13bR,13cS)-dodecahydro-1H,5H,10H-dipyrido[2,1-f:3’,2’,1’-ij][1,6]naphthyridin-10-one 4-oxide
- (7aS,13aR,13bR,13cS)-dodecahydro-1H,5H,10H-dipyrido[2,1-f:3’,2’,1’-ij][1,6]naphthyridin-10-one 4-oxide
- Matrine N-oxide Ammothamnine
- Kurainone
- OXYMATRINE(P)
- Oxymatrine,(S)
- Pachycarpidine
- Oxymatrine std.
- [ "Matrine N-oxide", " Ammothamnine" ]
- matrine,1-oxide
- (1R,2R,9S,13S,17S)-13-Oxido-7-aza-13-azoniatetracyclo[7.7.1.02,7.013,17]heptadecan-6-one
- Sophoridine N-oxide
- Oxysophoridine
- Sophoridine, N-oxide
- NSC142988
- UNII-85U4C366QS
- Q63396010
- 85U4C366QS
- (4R,7AS,13AR,13BR,13CS)-DODECAHYDRO-1H,5H,10H-DIPYRIDO(2,1-F:3',2',1'-IJ)(1,6)NAPHTHYRIDIN-10-ONE 4-OXIDE
- CS-6157
- (7AS,13AR,13BR,13CS)-DODECAHYDRO-1H,5H,10H-DIPYRIDO(2,1-F:3',2',1'-IJ)(1,6)NAPHTHYRIDIN-10-ONE 4-OXIDE
- OXYMATRINE [WHO-DD]
- HY-N0158
- HSDB 8102
- 1ST40311
- 16837-52-8
- MFCD00210339
- SCHEMBL13394285
- NCGC00346596-01
- NCGC00346596-02
- Oxymatrine (Matrine N-oxide)
- CHEMBL458337
- (+)-oxymatrine
- AS-15173
- A870349
- 1H,5H,10H-Dipyrido[2,1-f:3',2',1'-ij][1,6]naphthyridin-10-one,dodecahydro-, 4-oxide, (7aR,13aR,13bR,13cS)-
- (1R,2R,9S,17S)-13-oxido-7-aza-13-azoniatetracyclo[7.7.1.02,7.013,17]heptadecan-6-one
- Q15425294
- s2338
- 1212383-03-3
- XVPBINOPNYFXID-LHDUFFHYSA-N
- (1R,2R,9S,13R,17S)-13-Oxido-7-aza-13-azoniatetracyclo[7.7.1.02,7.013,17]heptadecan-6-one
- HMS2854E03
- AC-6063
- AKOS004120031
- CHEBI:2672
- MLS001215101
- (1R,2R,9S,17S)-6-oxo-7,13-diazatetracyclo[7.7.1.0?,?.0??,??]heptadecan-13-ium-13-olate
- SMR000543093
- BDBM50597716
- Q-100202
- AMY25589
- rel-(41S,7aS,13aR,13bR)-10-Oxohexadecahydrodipyrido[2,1-f:3',2',1'-ij][1,6]naphthyridine4-oxide
- AKOS022168212
- NS00018296
- rel-(41S,7aS,13aR,13bR)-10-Oxohexadecahydrodipyrido[2,1-f:3',2',1'-ij][1,6]naphthyridine 4-oxide
- MLS006011817
- DTXSID40937482
- 54809-74-4
- CCG-267091
- BBL030371
- STK801916
- Oxymatrine
- MDL： MFCD00210339
- Inchi： 1S/C15H24N2O2/c18-14-7-1-6-13-12-5-3-9-17(19)8-2-4-11(15(12)17)10-16(13)14/h11-13,15H,1-10H2
- InChI Key： XVPBINOPNYFXID-UHFFFAOYSA-N
- SMILES： [O-][N+]12C([H])([H])C([H])([H])C([H])([H])C3([H])C([H])([H])N4C(C([H])([H])C([H])([H])C([H])([H])C4([H])C([H])(C([H])([H])C([H])([H])C1([H])[H])C23[H])=O

Computed Properties

Exact Mass: 264.18400
Monoisotopic Mass: 264.184
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 19
Rotatable Bond Count: 0
Complexity: 400
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 38.4A^2
Isotope Atom Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 1
Topological Polar Surface Area: 38.4
Molecular Weight: 264.36

Experimental Properties

Color/Form: White or off white crystalline powder
Density: 1.399g/cm3
Melting Point: 208℃
Boiling Point: 957.1℃ at 760 mmHg
Flash Point: 532.644°C
Refractive Index: 1.637
Solubility: methanol: soluble10mg/mL, clear, colorless
PSA: 49.74000
LogP: 1.78100
Odor: Slight amber aroma
Solubility: Not determined
Vapor Pressure: 8.75X10-11 mm Hg at 25 °C (est)

Oxymatrine Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P280-P305+P351+P338
Hazard Category Code： 22-20/22
Safety Instruction： 24/25
RTECS：OQ1770000
Hazardous Material Identification：
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

Oxymatrine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	BZP0095-20mg	Oxymatrine	16837-52-8	HPLC≥98%	20mg	￥80元	2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	BBM2851-25g	Oxymatrine	16837-52-8	≥98%	25g	￥760元	2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	BBM2851-5g	Oxymatrine	16837-52-8	≥98%	5g	￥220元	2023-09-15
DC Chemicals	DCY-013-20 mg	Ammothamnine	16837-52-8	>98%, Standard References Grade	20mg	$280.0	2022-03-01
TRC	O876300-100mg	Oxymatrine	16837-52-8		100mg	$ 98.00	2023-09-06
TRC	O876300-250 mg	Oxymatrine	16837-52-8		250MG	125.00	2021-07-22
TRC	O876300-500 mg	Oxymatrine	16837-52-8		500MG	160.00	2021-07-22
TRC	O876300-1 g	Oxymatrine	16837-52-8		1g	220.00	2021-07-22
MedChemExpress	HY-N0158-10mM*1mLinDMSO	Oxymatrine	16837-52-8	98.84%	10mM*1mLinDMSO	￥605	2023-07-26
MedChemExpress	HY-N0158-100mg	Oxymatrine	16837-52-8	99.68%	100mg	￥550	2024-05-24

Oxymatrine Production Method

Oxymatrine Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

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(CAS:16837-52-8)Oxymatrine

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Purity:99%

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Suzhou Senfeida Chemical Co., Ltd

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(CAS:16837-52-8)Ammothamnine

Order Number:sfd6845

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:34

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Oxymatrine Spectrogram

LC-MS

1H NMR

300 MHz

DMSO

13C NMR

Oxymatrine Related Literature

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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
2. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
4. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
5. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789

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Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:16837-52-8)Oxymatrine

Purity:99%/99%

Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG

Price ($):Inquiry/Inquiry

Suzhou Senfeida Chemical Co., Ltd

(CAS:16837-52-8)Ammothamnine

Purity:99.9%

Quantity:200kg

Price ($):Inquiry